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Compound of Interest

Compound Name: 4-Fluoroiodobenzene-13C6

Cat. No.: B12417708 Get Quote

Essential Safety and Handling Guide for 4-
Fluoroiodobenzene-13C6
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling 4-
Fluoroiodobenzene-13C6. Adherence to these procedures is critical for ensuring laboratory

safety and proper management of this chemical.

Hazard Identification and Chemical Properties
4-Fluoroiodobenzene-13C6 is a halogenated aromatic compound. While the isotopic labeling

with Carbon-13 does not significantly alter its chemical properties from the non-labeled form, it

is crucial to handle it with care due to its hazardous nature.

GHS Hazard Classification:[1]

Skin Irritation (Category 2): H315 - Causes skin irritation.[1][2][3]

Eye Irritation (Category 2A): H319 - Causes serious eye irritation.[1][2][3]

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: H335 -

May cause respiratory irritation.[1][2][3]
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Signal Word: Warning[1][2]

Physical and Chemical Properties:

Property Value

Molecular Formula C6H4FI (unlabeled)

Molecular Weight ~228.03 g/mol (for 13C6)

Boiling Point 182-184 °C[4][5]

Melting Point -20 °C[4]

Density 1.925 g/mL at 25 °C[4][5]

Flash Point 68 °C (154.4 °F) - closed cup[2]

Solubility Insoluble in water.[5]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to minimize exposure risk.

Recommended PPE:
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PPE Type Specification Rationale

Hand Protection

Viton® gloves are highly

recommended for extended

contact. A study on chlorinated

aromatic compounds showed

no permeation through Viton

for up to 4 hours.[6] Double-

gloving with nitrile gloves can

be a secondary option for

short-duration tasks, but be

aware that breakthrough times

for nitrile with similar

compounds can be less than

one hour.[6] Always inspect

gloves for degradation or

punctures before use.[7]

Protects against skin irritation

and absorption.

Eye Protection

Chemical safety goggles are

required. For tasks with a

higher splash risk, a face

shield should be worn in

addition to goggles.

Prevents serious eye irritation

from splashes or vapors.

Body Protection

A flame-resistant lab coat

should be worn and kept

buttoned.

Protects skin from splashes

and contamination.

Respiratory Protection

All handling of 4-

Fluoroiodobenzene-13C6

should be conducted in a

certified chemical fume hood

to avoid inhalation of vapors.

[8]

Mitigates the risk of respiratory

tract irritation.

Operational Plan: Step-by-Step Handling Procedure
Following a systematic workflow is crucial for safe handling.
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Fume Hood

Transfer Waste to
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of 4-Fluoroiodobenzene-13C6.
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Emergency Procedures
Immediate and appropriate response in case of exposure is critical.

Exposure Route First Aid Measures

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids. Remove contact lenses if

present and easy to do so. Seek immediate

medical attention.[3]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Spill

Evacuate the area. Wear appropriate PPE,

including respiratory protection. Absorb the spill

with an inert, non-combustible material such as

sand or vermiculite. Collect the absorbed

material into a sealed, labeled container for

hazardous waste disposal. Ventilate the area

and wash the spill site after material pickup is

complete.[8][9]

Disposal Plan
Proper segregation and disposal of halogenated organic waste are required.
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Waste Collection and Disposal Protocol:

Segregation: 4-Fluoroiodobenzene-13C6 and any materials contaminated with it must be

disposed of as halogenated organic waste.[10][11] Do not mix with non-halogenated waste.

[11]

Container: Use a designated, properly labeled, and sealed waste container made of a

compatible material (e.g., glass or polyethylene).[8] The container must be clearly marked

with "Hazardous Waste" and "Halogenated Organic Waste".

Labeling: Affix a hazardous waste tag to the container as soon as the first drop of waste is

added.[8] The label must include the full chemical name ("4-Fluoroiodobenzene-13C6") and

an accurate estimation of the concentration and volume.

Storage: Keep the waste container closed at all times, except when adding waste.[8] Store

the container in a designated Satellite Accumulation Area (SAA), away from incompatible

materials.

Disposal: When the container is full, arrange for pickup and disposal through your

institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste

disposal company. Do not pour down the drain.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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